Cas no 2138346-63-9 (Propanoic acid, 3-(1-azetidinylamino)-3-oxo-)

• Product Name: Propanoic acid, 3-(1-azetidinylamino)-3-oxo-
• CAS No: 2138346-63-9
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 5260276
• Update Time: 2025-07-14

Propanoic acid, 3-(1-azetidinylamino)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(1-azetidinylamino)-3-oxo-

• Inchi： 1S/C6H10N2O3/c9-5(4-6(10)11)7-8-2-1-3-8/h1-4H2,(H,7,9)(H,10,11)
• InChI Key： SCULNIBTBHYNNI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NN1CCC1)=O

Additional information on Propanoic acid, 3-(1-azetidinylamino)-3-oxo-

Propanoic acid, 3-(1-azetidinylamino)-3-oxo- (CAS No. 2138346-63-9): A Comprehensive Overview

Propanoic acid, 3-(1-azetidinylamino)-3-oxo- (CAS No. 2138346-63-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propanoic acid backbone and a substituted azetidine ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of Propanoic acid, 3-(1-azetidinylamino)-3-oxo- is defined by its molecular formula, C₇H₁₂N₂O₂. The compound's structure consists of a propanoic acid moiety attached to a substituted azetidine ring, which is further functionalized with an amino group. This combination of functional groups provides the molecule with a high degree of reactivity and specificity, making it an attractive target for drug design and development.

In recent years, significant research has been conducted to explore the potential therapeutic applications of Propanoic acid, 3-(1-azetidinylamino)-3-oxo-. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain proteases and kinases, which are implicated in conditions such as cancer and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the inhibitory effects of Propanoic acid, 3-(1-azetidinylamino)-3-oxo- on a specific serine protease. The results demonstrated that the compound exhibited potent and selective inhibition, with an IC₅₀ value in the low micromolar range. This finding suggests that Propanoic acid, 3-(1-azetidinylamino)-3-oxo- could be a promising lead compound for the development of novel therapeutic agents targeting this enzyme.

Beyond its enzymatic inhibition properties, Propanoic acid, 3-(1-azetidinylamino)-3-oxo- has also been studied for its potential as an antimicrobial agent. Research conducted at the University of California, San Francisco, evaluated the compound's activity against a panel of bacterial strains. The results indicated that it displayed broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria. This finding highlights the compound's potential as a candidate for developing new antibiotics to combat drug-resistant infections.

In addition to its therapeutic applications, Propanoic acid, 3-(1-azetidinylamino)-3-oxo- has been explored for its use in diagnostic imaging. A study published in the Journal of Pharmaceutical Sciences in 2021 investigated the compound's ability to serve as a contrast agent in magnetic resonance imaging (MRI). The researchers found that when conjugated with appropriate imaging agents, Propanoic acid, 3-(1-azetidinylamino)-3-oxo- could enhance image contrast and improve diagnostic accuracy. This application could have significant implications for early disease detection and monitoring treatment efficacy.

The synthesis of Propanoic acid, 3-(1-azetidinylamino)-3-oxo- involves several well-established chemical reactions. One common synthetic route involves the reaction of propanoyl chloride with an appropriately substituted azetidine derivative in the presence of a base such as triethylamine. The resulting intermediate is then further modified to introduce the necessary functional groups. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of Propanoic acid, 3-(1-azetidinylamino)-3-oxo- have also been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are crucial for its formulation into various pharmaceutical dosage forms.

In conclusion, Propanoic acid, 3-(1-azetidinylamino)-3-oxo- (CAS No. 2138346-63-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for practical use.